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Compound of Interest

Compound Name: Methyl 2-cyano-2-phenylbutanoate

Cat. No.: B1588984

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions, handling
procedures, and emergency responses related to Methyl 2-cyano-2-phenylbutanoate (CAS
No. 24131-07-5). The information is compiled for use in research and development settings.

Chemical and Physical Properties

Methyl 2-cyano-2-phenylbutanoate is an organic compound utilized in pharmaceutical
development and chemical research.[1][2][3] Its known physical and chemical properties are
summarized below. A significant amount of data is not available in the provided public safety
documents.
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Property Value Source(s)
Molecular Formula C12H13NO2 [2][4]1[5][6]
Molecular Weight 203.24 g/mol 31415171
CAS Number 24131-07-5 [1][4][7]
Appearance Data not available [2]

Boiling Point 180-192 °C (at 17 Torr) [2]

Density 1.092 + 0.06 g/cm? (Predicted) [2]

Melting Point Data not available [1112]14]
Flash Point Data not available [1112][4]
Solubility Data not available [1112]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), this compound is classified with a specific long-term health hazard. Users should be
aware of its potential risks and handle it accordingly.
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Category

Details

Source(s)

GHS Classification

Reproductive toxicity, Category

[5]17]

2
Signal Word Warning [51[7]
Pictogram [31[7]

Hazard Statement

H361: Suspected of damaging

fertility or the unborn child.

[5117]

Precautionary Statements

P201: Obtain special
instructions before use. P202:
Do not handle until all safety
precautions have been read
and understood. P280: Wear
protective gloves/protective
clothing/eye protection/face
protection. P308+P313: IF
exposed or concerned: Get
medical advice/attention.
P405: Store locked up. P501:

Dispose of contents/container

to an approved waste disposal

plant.

[5107]

Note: Some safety data sheets reviewed did not have GHS classification data available,

indicating it may be a pharmaceutical-related compound of unknown potency.[1]

Handling and Storage

Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

chemical.

3.1 Safe Handling Protocols

e Work under a chemical fume hood.[4]
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Avoid contact with skin and eyes.[1]

Do not breathe vapors or aerosols; avoid the formation of dust and aerosols.[1][4]

Ensure all safety precautions have been read and understood before handling.[5][7]

Provide appropriate exhaust ventilation at places where dust may form.[1]
3.2 Storage Conditions

o Keep the container tightly closed in a dry and well-ventilated place.[1]

o Store locked up.[5][7]

 Recommended storage condition is in a refrigerator.[1]

Emergency Procedures and First Aid

In case of exposure or emergency, follow these established protocols. Medical attention is
required in all cases of significant exposure.[1]
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Exposure Route First-Aid Protocol Source(s)

Move the person into fresh air.
If breathing is difficult or stops,
) provide artificial respiration or
Inhalation [11[4][7]
oxygen and keep them at rest
in a comfortable position.

Consult a physician.

Take off immediately all
contaminated clothing. Wash
i off with soap and plenty of
Skin Contact _ o 11141171
water, or rinse skin with
water/shower. Consult a

physician.

Rinse thoroughly with plenty of
water for at least 15 minutes.
Remove contact lenses if
Eye Contact (11141071
present and easy to do.
Immediately consult an

ophthalmologist.

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an

) unconscious person. Have the

Ingestion o ] (11141171

victim drink water (two glasses
at most). Call a physician or
Poison Control Center

immediately.

4.1 Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][4][7]
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e Specific Hazards: Emits toxic and/or irritating fumes (such as carbon oxides and nitrogen
oxides) under fire conditions.[1]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[1][7]

Accidental Release Measures
In the event of a spill, a structured response is necessary to ensure safety and containment.
5.1 Spill Response Protocol

o Ensure Personal Safety: Do not touch damaged containers or spilled material unless
wearing appropriate protective clothing.[1] Do not breathe vapors or aerosols.[4]

» Ventilate the Area: Ensure adequate ventilation.[1][4]

o Evacuate: Keep unnecessary personnel away and evacuate the danger area if required.[1]

[4]
» Containment: Prevent the product from entering drains.[4]
o Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite).

» Disposal: Collect the material and place it in a suitable container for disposal according to
local regulations.

Below is a logical workflow for handling an accidental release.
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Spill Detected

Ensure Personal Safety:
Wear appropriate PPE

Ensure Adequate Ventilation

Evacuate Non-Essential Personnel

Prevent Entry into Drains

Absorb with Inert Material

Collect and Place in
Waste Container for Disposal

Decontaminate Area & Report

Click to download full resolution via product page
Caption: Workflow for Accidental Spill Response.

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize
exposure.
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Protection Type

Recommended Equipment
and Practices

Source(s)

Engineering Controls

Work in a well-ventilated area,
preferably under a chemical
fume hood.

[1]14]

Eye/Face Protection

Use safety glasses with side-

shields or chemical goggles.

[7]

Skin Protection

Handle with impervious gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use.

Wear protective clothing, such

as a lab coat.

[1](7]

Respiratory Protection

If ventilation is inadequate or
aerosols/vapors are
generated, use a suitable

respirator.

[4]

General Hygiene

Wash hands thoroughly after
handling. Take off
contaminated clothing

immediately.

[1]

Stability and Reactivity

Understanding the chemical stability and reactivity is key to safe storage and handling.

o Reactivity: The product is generally stable and non-reactive under normal conditions of use,

storage, and transport.[1]

o Chemical Stability: Stable under recommended storage conditions.[4]

» Possibility of Hazardous Reactions: No dangerous reactions are known under conditions of

normal use.[1]

» Incompatible Materials: Avoid contact with strong oxidizing agents.[1]
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e Hazardous Decomposition Products: Under fire conditions, may decompose to produce toxic
fumes, including carbon oxides and nitrogen oxides.[1]

Disclaimer: This document is intended for informational purposes for research and
development use only and is based on publicly available safety data sheets.[4] It is not for
drug, household, or other uses.[4] The information is believed to be correct but does not claim
to be all-inclusive and should be used only as a guide.[4] Users should conduct their own risk
assessments before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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